1-(4-(3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-3-phenylpropan-1-one

• IUPAC Name: 1-[4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-3-phenylpropan-1-one
• InChI: InChI=1S/C23H22FN7O/c24-18-7-9-19(10-8-18)31-23-21(27-28-31)22(25-16-26-23)30-14-12-29(13-15-30)20(32)11-6-17-4-2-1-3-5-17/h1-5,7-10,16H,6,11-15H2
• InChI Key: NHAIPJRJADBQDY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC3=C2N=NN3C4=CC=C(C=C4)F)C(=O)CCC5=CC=CC=C5
• Molecular Formula: C23H22FN7O
• Molecular Weight: 431.5 g/mol
• CAS No.: 920226-73-9

Description

1-(4-(3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-3-phenylpropan-1-one is a useful research compound. Its molecular formula is C23H22FN7O and its molecular weight is 431.475. The purity is usually 95%.
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Scientific Research Applications

• Antimicrobial Applications :

  • The compound was synthesized and evaluated for antimicrobial activities against various bacterial strains, showing good or moderate activities except against Candida tropicalis and Candida albicans (Demirbaş et al., 2010).
  • Similar antimicrobial screenings were conducted with derivatives of this compound, indicating potential as antimicrobial agents (Bektaş et al., 2007).

• Synthesis and Structural Analysis :

  • The synthesis of this compound and its derivatives has been a subject of interest, with studies focusing on the structural characterization and crystal structure analysis. This includes elucidation of the compound's crystal structure and its interactions at the molecular level (Hu et al., 2011).

• Antitumor Activity :

  • Some derivatives of this compound have been synthesized and tested for their antitumor activity against various tumor cell lines, showing promising results. The evaluation included in vitro and in vivo tests, suggesting the compound's potential in cancer treatment (Naito et al., 2005).

• Other Potential Applications :

  • Other studies have focused on synthesizing and testing the compound for various other biological activities, such as its potential use in cardiovascular therapies (Ji-Yong Liu et al., 2009).

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, characterization, and potential applications. Given the antiproliferative activities observed for similar compounds, it could be of interest to investigate the potential of this compound as a therapeutic agent.

Mechanism of Action

Target of Action

The primary target of this compound is Lysine Specific Demethylase 1 (LSD1), a pivotal regulator of lysine methylation . LSD1’s aberrant overexpression has been associated with the progression of certain human malignant tumors .

Mode of Action

The compound acts as a reversible inhibitor of LSD1 . It shows certain selectivity to LSD1 over monoamine oxidase A/B (MAO-A/B) . The compound’s interaction with LSD1 leads to significant inhibition of LSD1’s activity .

Biochemical Pathways

The compound’s interaction with LSD1 affects the lysine methylation pathway . LSD1 demethylates histone proteins, affecting gene expression. By inhibiting LSD1, the compound can alter gene expression patterns, potentially leading to the inhibition of cancer proliferation and migration .

Result of Action

When cells (such as MGC-803 cells) are treated with this compound, the activity of LSD1 can be significantly inhibited, and the cell migration ability is also suppressed . This suggests that the compound could have potential anti-cancer effects.

Biochemical Analysis

Biochemical Properties

Similar triazolopyrimidine derivatives have been found to inhibit the stress response of general control nonderepressible 2 kinase (GCN2), which may be useful as chemotherapeutic drugs for the treatment of cancer .

Cellular Effects

Related compounds have shown antiproliferative activities against various human cancer cell lines .

Molecular Mechanism

It’s suggested that similar compounds may exert their effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .